2-[(2-Hydroxyethyl)amino]propanenitrile

• IUPAC Name: 2-(2-hydroxyethylamino)propanenitrile
• InChI: InChI=1S/C5H10N2O/c1-5(4-6)7-2-3-8/h5,7-8H,2-3H2,1H3
• InChI Key: PTGCLXJVRRGUAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)NCCO
• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol

Description

2-[(2-Hydroxyethyl)amino]propanenitrile (2-HEAPN) is an organic compound with a molecular formula of C3H9N3O. It is a colorless, odorless, and water-soluble liquid. 2-HEAPN has a wide range of applications in chemical synthesis, scientific research, and laboratory experiments. This compound is used as a reagent in the synthesis of various compounds, including 2-amino-1-phenyl-1-propanol and 2-amino-3-phenyl-1-propanol. In scientific research, 2-HEAPN is used as a reagent in the synthesis of various compounds, including 2-amino-1-phenyl-1-propanol and 2-amino-3-phenyl-1-propanol. Additionally, 2-HEAPN is used in biochemical and physiological experiments to study the mechanism of action of various substances and to assess the effects of those substances on the body.

Scientific Research Applications

Synthesis of Heterocyclic Systems

2-Amino-2-alkyl(aryl)propanenitriles, including 2-[(2-Hydroxyethyl)amino]propanenitrile, serve as precursors for synthesizing various heterocyclic systems such as imidazole derivatives, oxazoles, and isothiazoles. These compounds play a pivotal role in the chemical industry due to their diverse applications and significant chemical and biological properties (Drabina & Sedlák, 2012).

Interaction with Metal Ions

Studies have shown that 2-[(2-Hydroxyethyl)amino]propanenitrile interacts with various metal ions like Mg2+, Ca2+, and Cu2+. These interactions are significant in understanding the stability constants of metal complexes and have implications in fields like biochemistry and inorganic chemistry (Scheller et al., 2005).

Antimicrobial Activities

Compounds derived from 2-arylhydrazononitriles, related to 2-[(2-Hydroxyethyl)amino]propanenitrile, have been studied for their antimicrobial activities. These substances have shown promising results against various bacteria and yeasts, highlighting their potential in medical applications (Behbehani et al., 2011).

OLED Material Development

2-[(2-Hydroxyethyl)amino]propanenitrile derivatives have been explored for their application in creating low molecular weight OLED (Organic Light Emitting Diode) materials. These compounds exhibit efficient solid-state emission and electroluminescence properties, making them suitable for technological applications in display and lighting (Percino et al., 2019).

Biocatalysis

The compound has been involved in biocatalytic processes, particularly in the hydrolysis of β-aminonitriles to β-amino-amides. This application demonstrates its utility in the field of green chemistry and organic synthesis (Chhiba et al., 2012).

Corrosion Inhibition

Newly synthesized derivatives of 2-[(2-Hydroxyethyl)amino]propanenitrile have shown significant inhibitory action against corrosion of metals in acidic environments. This property is crucial in industries dealing with metal preservation and protection (Herrag et al., 2010).